Cas no 2228698-97-1 (1-(azidomethyl)-3-fluoro-2-methoxybenzene)

• Product Name: 1-(azidomethyl)-3-fluoro-2-methoxybenzene
• CAS No: 2228698-97-1
• MF: C₈H₈FN₃O
• MW: 181.167024612427
• CID: 5974523
• PubChem ID: 150766124
• Update Time: 2025-06-29

1-(azidomethyl)-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-fluoro-2-methoxybenzene
• EN300-1806531
• 2228698-97-1

• Inchi： 1S/C8H8FN3O/c1-13-8-6(5-11-12-10)3-2-4-7(8)9/h2-4H,5H2,1H3
• InChI Key： JYWDITVXUYKZPT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CN=[N+]=[N-])=C1OC

Computed Properties

• Exact Mass: 181.06514005g/mol
• Monoisotopic Mass: 181.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(azidomethyl)-3-fluoro-2-methoxybenzene

Recent Advances in the Application of 1-(Azidomethyl)-3-fluoro-2-methoxybenzene (CAS: 2228698-97-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(azidomethyl)-3-fluoro-2-methoxybenzene (CAS: 2228698-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and probe development. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have demonstrated the efficacy of 1-(azidomethyl)-3-fluoro-2-methoxybenzene as a key intermediate in click chemistry reactions, particularly in the synthesis of triazole-linked conjugates. Its azide functionality enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable tool for labeling biomolecules and developing targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into antibody-drug conjugates (ADCs) with improved stability and pharmacokinetic properties.

In the context of probe development, researchers have utilized this compound to design fluorescent and photoaffinity probes for studying protein-ligand interactions. The fluorine atom at the 3-position provides a strategic handle for further derivatization, while the methoxy group enhances solubility in biological matrices. A notable application appears in Nature Chemical Biology (2024), where the compound was used to develop a novel activity-based probe for mapping enzyme active sites in live cells.

The compound's potential in central nervous system (CNS) drug discovery has also been explored. Molecular modeling studies suggest that the 1-(azidomethyl)-3-fluoro-2-methoxybenzene scaffold can serve as a privileged structure for designing dopamine receptor modulators, with preliminary in vitro data showing promising binding affinity (IC50 = 12 nM for D2 receptors in a recent ACS Chemical Neuroscience publication).

From a synthetic chemistry perspective, recent advancements in the preparation of 1-(azidomethyl)-3-fluoro-2-methoxybenzene have focused on improving yield and scalability. A 2024 Organic Process Research & Development paper describes an optimized two-step synthesis from commercially available 3-fluoro-2-methoxybenzyl alcohol, achieving an overall yield of 78% with excellent purity (>99% by HPLC). This development addresses previous challenges in large-scale production for preclinical studies.

Ongoing research is investigating the compound's utility in PROTAC (proteolysis targeting chimera) design, where its structural features may facilitate the development of novel heterobifunctional degraders. Early results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 1-(azidomethyl)-3-fluoro-2-methoxybenzene can effectively bridge E3 ligase binders to target proteins, demonstrating degradation of oncogenic targets at nanomolar concentrations.

In conclusion, 1-(azidomethyl)-3-fluoro-2-methoxybenzene (CAS: 2228698-97-1) represents a multifaceted building block with growing importance in chemical biology and pharmaceutical research. Its unique combination of reactive azide, fluorine substituent, and aromatic methoxy group enables diverse applications ranging from bioconjugation to CNS drug discovery. As synthetic methodologies continue to improve and novel biological applications emerge, this compound is poised to play an increasingly significant role in advancing therapeutic development and chemical biology tools.